![molecular formula C8H9F3O2 B6182037 (1R,3s,5S)-3-(trifluoromethyl)bicyclo[3.1.0]hexane-3-carboxylic acid CAS No. 2613299-98-0](/img/no-structure.png)
(1R,3s,5S)-3-(trifluoromethyl)bicyclo[3.1.0]hexane-3-carboxylic acid
Overview
Description
(1R,3s,5S)-3-(trifluoromethyl)bicyclo[3.1.0]hexane-3-carboxylic acid is a useful research compound. Its molecular formula is C8H9F3O2 and its molecular weight is 194.2. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1R,3s,5S)-3-(trifluoromethyl)bicyclo[3.1.0]hexane-3-carboxylic acid involves the following steps: 1) synthesis of bicyclo[3.1.0]hexane-3-carboxylic acid, 2) introduction of a trifluoromethyl group at the 3-position of the bicyclic ring, and 3) resolution of the resulting racemic mixture to obtain the desired enantiomer.", "Starting Materials": [ "Cyclopentadiene", "Maleic anhydride", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Trifluoromethyl iodide", "Palladium on carbon", "Quinine sulfate" ], "Reaction": [ "Step 1: Synthesis of bicyclo[3.1.0]hexane-3-carboxylic acid by Diels-Alder reaction of cyclopentadiene and maleic anhydride in methanol with catalytic hydrochloric acid.", "Step 2: Introduction of a trifluoromethyl group at the 3-position of the bicyclic ring by reaction of bicyclo[3.1.0]hexane-3-carboxylic acid with trifluoromethyl iodide in the presence of palladium on carbon as a catalyst.", "Step 3: Resolution of the resulting racemic mixture to obtain the desired enantiomer by reaction of the trifluoromethylated bicyclic acid with quinine sulfate in the presence of sodium hydroxide." ] } | |
CAS No. |
2613299-98-0 |
Molecular Formula |
C8H9F3O2 |
Molecular Weight |
194.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
